Cas no 2163-00-0 (1,6-Dichlorohexane)

1,6-Dichlorohexane Properties

Names and Identifiers

• 1,6-Dichlorohexane
• 1,6-Dichlorohexane,(Hexamethylene dichloride)
• Hexamethylene dichloride
• DCH
• 1,6-Dichlorhexan
• 1,6-dichloro-hexan
• Hexane, 1,6-dichloro-
• HEXAMETHYLENE CHLORIDE
• 1,6-dichloro-n-hexane
• 1.6-dichlorohexane
• adipyl chloride
• adipyl dichloride
• Hexandiyldichlorid
• hexane,1,6-dichloro
• OVISMSJCKCDOPU-UHFFFAOYSA-N
• YK75382Q85
• 1,6-Dichlorohexane(hexamethylene dichloride)
• NSC60700
• Hexane,6-dichloro-
• 1,6-dichloro hexane
• hexane,1,6-dichloro-
• 1,6-bis(chloranyl)hexane
• DSSTox_CID_24409
• DSSTox_RID_80208
• DSSTox_GSID_44409
• KSC491M2B
• Jsp004394
• CHEMB
• EC 218-491-7
• NS00002934
• AS-14371
• CAS-2163-00-0
• Q161559
• NCGC00255999-01
• EN300-58846
• A815545
• 1,6-dichloro-hexane
• 1,6-Dichlorohexane, 98%
• D0372
• AKOS009156467
• InChI=1/C6H12Cl2/c7-5-3-1-2-4-6-8/h1-6H2
• OVISMSJCKCDOPU-UHFFFAOYSA-
• NSC 60700
• CS-W016259
• Tox21_302121
• NSC-60700
• AM84762
• 2163-00-0
• DTXCID7024409
• E76677
• SCHEMBL22252
• FT-0600492
• DTXSID9044409
• CHEMBL3183456
• UNII-YK75382Q85
• MFCD00001020
• J-014192
• EINECS 218-491-7
• Hexane, 1,6dichloro
• +Expand

• MDL： MFCD00001020
• InChIKey： OVISMSJCKCDOPU-UHFFFAOYSA-N
• Inchi： 1S/C6H12Cl2/c7-5-3-1-2-4-6-8/h1-6H2
• SMILES： ClC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])Cl
• BRN： 773673

Computed Properties

• Exact Mass: 154.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 154.032
• Heavy Atom Count: 8
• Complexity: 31.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.02440
• PSA: 0.00000
• Refractive Index: n20/D 1.457(lit.)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 95°C/23mmHg(lit.)
• Melting Point: -13 ºC
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Solubility: 57mg/l
• Color/Form: liquid
• PH: 6-7 (H2O, 20℃)
• Solubility: Insoluble in water, soluble in alcohol, ether and benzene
• Density: 1.068 g/mL at 25 °C(lit.)

1,6-Dichlorohexane Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Term：9
• Safety Instruction： S26-S36-S61-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38; R53
• Hazard Level：9
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38-52/53
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：5.3-10.5%(V)
• HazardClass：9

1,6-Dichlorohexane Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2903199000

  Overview:

  2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides